Cas no 1396964-87-6 (3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride)

• Product Name: 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride
• CAS No: 1396964-87-6
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 4596940
• Update Time: 2025-10-28

3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-[(propan-2-yl)amino]butanoic acid hydrochloride
• 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-5(2)7(8(10)11)9-6(3)4;/h5-7,9H,1-4H3,(H,10,11);1H
• InChI Key： SGUYCHMVDACCKT-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(C(C)C)NC(C)C.Cl

Additional information on 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride

Introduction to 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride (CAS No. 1396964-87-6)

3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride, identified by its CAS number 1396964-87-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This zwitterionic derivative, featuring a hydrochloride salt form, has garnered attention due to its structural complexity and potential biological activities. The molecule incorporates a branched alkyl chain and an amino group, making it a versatile scaffold for drug design and development.

The chemical structure of 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride can be described as a substituted butanoic acid derivative. The presence of a methyl group at the third carbon and an isopropyl group at the second carbon introduces steric hindrance and influences the compound's solubility, reactivity, and interactions with biological targets. The hydrochloride salt form enhances the compound's stability and solubility, making it more suitable for formulation in pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric properties of 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride more effectively. These studies suggest that the compound may exhibit binding affinity to various enzymes and receptors, potentially making it a lead compound for therapeutic intervention. For instance, its structural motif resembles that of known bioactive molecules targeting metabolic pathways and neurotransmitter systems.

In the realm of drug discovery, 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride has been investigated for its potential role in modulating enzyme activity. Specifically, preliminary in vitro studies indicate that this compound may interact with amino acid transporters and metabolic enzymes, which are critical for maintaining cellular homeostasis. Such interactions could have implications in the treatment of metabolic disorders and neurodegenerative diseases.

The synthesis of 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride involves multi-step organic reactions, including condensation, reduction, and salt formation. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also allow for scalable synthesis suitable for preclinical and clinical studies.

One of the most compelling aspects of 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride is its potential as a chiral building block in pharmaceutical synthesis. The presence of stereogenic centers makes it an attractive candidate for developing enantiomerically pure drugs, which often exhibit improved pharmacokinetic profiles and reduced side effects. Research into chiral resolution techniques has been ongoing, with promising results using crystallization-based methods and biocatalysis.

The pharmacological profile of 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride is still under investigation, but early data suggest that it may possess properties relevant to central nervous system (CNS) disorders. Studies in animal models have shown that derivatives with similar structural features can modulate neurotransmitter release and receptor activity. Further research is needed to elucidate the exact mechanisms of action and to assess the therapeutic potential of this compound.

In conclusion, 3-methyl-2-(propan-2-yl)aminobutanoic acid hydrochloride (CAS No. 1396964-87-6) represents a promising candidate in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research efforts are focused on optimizing its synthesis, exploring its pharmacological effects, and evaluating its suitability for clinical development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in addressing unmet medical needs.